Cas no 2227734-50-9 (4-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2227734-50-9
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 6511252
• PubChem ID: 165859826
• Update Time: 2025-09-27

4-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• 4-[(2R)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole
• EN300-1956013
• 2227734-50-9

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-3(1-10-11-5)4-2-12-4/h1,4H,2H2,(H,10,11)/t4-/m0/s1
• InChI Key： YJCCHPYPQWPLHL-BYPYZUCNSA-N
• SMILES： FC(C1=C(C=NN1)[C@@H]1CO1)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.2Ų